Cas no 1261961-99-2 (2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic acid)

• Product Name: 2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic acid
• CAS No: 1261961-99-2
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD18321003
• CID: 2622148
• PubChem ID: 53226894
• Update Time: 2025-10-23

2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLORO-5-FLUOROPHENYL)-6-FLUOROBENZOIC ACID
• MFCD18321003
• 1261961-99-2
• 3'-Chloro-3,5'-difluoro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID10690512
• 2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic acid, 95%
• 2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic acid

• MDL： MFCD18321003
• Inchi： 1S/C13H7ClF2O2/c14-8-4-7(5-9(15)6-8)10-2-1-3-11(16)12(10)13(17)18/h1-6H,(H,17,18)
• InChI Key： RKTCFNKLBVWARB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC=C(C=1C(=O)O)F)F

Computed Properties

• Exact Mass: 268.0102635Da
• Monoisotopic Mass: 268.0102635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic acid

Research Brief on 2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic Acid (CAS: 1261961-99-2)

2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic acid (CAS: 1261961-99-2) is a fluorinated benzoic acid derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique halogen-substituted phenyl and benzoic acid moieties, has shown promise in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, physicochemical properties, and potential biological activities, positioning it as a candidate for further investigation in therapeutic development.

The synthesis of 2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic acid typically involves multi-step organic reactions, including halogenation and carboxylation, to achieve the desired substitution pattern. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. Researchers have optimized these synthetic routes to improve yield and scalability, which is critical for its potential industrial and pharmaceutical applications.

In the context of drug discovery, this compound has been explored as a building block for the development of novel small-molecule inhibitors. Its structural features, particularly the presence of fluorine atoms, enhance its binding affinity to target proteins and improve metabolic stability. Recent in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Beyond its biological applications, 2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic acid has also been investigated for its utility in material science. Its fluorinated aromatic structure contributes to unique electronic properties, making it a candidate for use in organic semiconductors and liquid crystal displays. Researchers are exploring its incorporation into polymeric materials to enhance thermal stability and optical performance, with promising preliminary results.

In conclusion, 2-(3-Chloro-5-fluorophenyl)-6-fluorobenzoic acid represents a versatile compound with significant potential in both pharmaceutical and material science applications. Ongoing research aims to further characterize its properties and expand its utility, paving the way for innovative solutions in these fields. Future studies will likely focus on scaling up synthesis, optimizing biological activity, and exploring new applications in advanced materials.